Cas no 1566324-68-2 (3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid)

3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinepropanoic acid, 5-bromo-α-hydroxy-
- 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid
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- MDL: MFCD30197362
- Inchi: 1S/C8H8BrNO3/c9-6-1-5(3-10-4-6)2-7(11)8(12)13/h1,3-4,7,11H,2H2,(H,12,13)
- InChI Key: HOJNFATVJHFNFN-UHFFFAOYSA-N
- SMILES: C(C1=CN=CC(Br)=C1)C(O)C(=O)O
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid Pricemore >>
Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
---|---|---|---|---|---|---|---|---|
Enamine | EN300-319219-10.0g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 10.0g |
$5037.0 | 2023-02-24 | ||
Enamine | EN300-319219-2.5g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 2.5g |
$1650.0 | 2023-09-05 | ||
Enamine | EN300-319219-1g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 1g |
$842.0 | 2023-09-05 | ||
Enamine | EN300-319219-5.0g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 5.0g |
$3396.0 | 2023-02-24 | ||
Enamine | EN300-319219-0.5g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 0.5g |
$809.0 | 2023-09-05 | ||
Enamine | EN300-319219-0.25g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 0.25g |
$774.0 | 2023-09-05 | ||
Enamine | EN300-319219-5g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 5g |
$2443.0 | 2023-09-05 | ||
Enamine | EN300-319219-1.0g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 1g |
$0.0 | 2023-06-07 | ||
Enamine | EN300-319219-0.05g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 0.05g |
$707.0 | 2023-09-05 | ||
Enamine | EN300-319219-0.1g |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid |
1566324-68-2 | 0.1g |
$741.0 | 2023-09-05 |
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid Related Literature
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Chien-Chung Peng,Chiung Wen Kuo,Di-Yen Chueh,Hsiao-Mei Wu,Yuan-Hsuan Liu,Peilin Chen RSC Adv., 2018,8, 30320-30329
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Yan Song,Xiaocha Wang,Wenbo Mi Phys. Chem. Chem. Phys., 2017,19, 7721-7727
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James K. Harper,David M. Grant Phys. Chem. Chem. Phys., 2007,9, 6083-6097
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Daniel Sieh,Julia Schöffel,Peter Burger Dalton Trans., 2011,40, 9512-9524
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Chih-Chia Cheng,Wei-Ling Lin,Zhi-Sheng Liao,Chih-Wei Chu,Jyun-Jie Huang,Shan-You Huang,Wen-Lu Fan Polym. Chem., 2017,8, 7469-7474
Additional information on 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid
Comprehensive Overview of 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid (CAS No. 1566324-68-2)
3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid (CAS No. 1566324-68-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This brominated pyridine derivative is characterized by its unique molecular structure, combining a 5-bromopyridin-3-yl moiety with a 2-hydroxypropanoic acid side chain. The presence of both bromine and hydroxy functional groups makes this compound a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.
In recent years, the demand for halogenated pyridine derivatives like 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid has surged due to their applications in drug discovery and material science. Researchers are particularly interested in its potential as a building block for small-molecule inhibitors and ligands targeting enzymes or receptors. The compound's CAS No. 1566324-68-2 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies. Its structural features also align with trends in fragment-based drug design, a hot topic in medicinal chemistry.
The synthesis of 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid typically involves multi-step organic reactions, including halogenation, coupling, and hydroxylation processes. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are essential for verifying its purity and structure. Given the growing emphasis on green chemistry, recent publications have explored eco-friendly synthetic routes for similar bromopyridine derivatives, which could further elevate the compound's industrial appeal.
From a commercial perspective, CAS No. 1566324-68-2 is often listed by specialty chemical suppliers catering to pharmaceutical R&D and contract manufacturing organizations (CMOs). Its pricing and availability are influenced by factors like scale-up challenges and regulatory compliance, which are common concerns among buyers. Online queries frequently include terms like "3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid supplier" or "1566324-68-2 synthesis protocol," indicating strong market interest.
In summary, 3-(5-bromopyridin-3-yl)-2-hydroxypropanoic acid represents a critical tool for modern chemical research. Its dual functionality as a brominated heterocycle and hydroxy acid opens doors to diverse applications, from drug development to material innovation. As scientific inquiries into structure-activity relationships (SAR) advance, this compound is poised to remain a focal point in interdisciplinary studies.
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